Cas no 1185301-26-1 (Boc-3-aminoadipic Acid)

Boc-3-aminoadipic Acid structure
Boc-3-aminoadipic Acid structure
Product Name:Boc-3-aminoadipic Acid
CAS No:1185301-26-1
MF:C11H19NO6
MW:261.27166390419
CID:1210993
PubChem ID:46737459
Update Time:2025-04-20

Boc-3-aminoadipic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-butoxycarbonylamino)hexanedioic acid
    • Boc-3-aminoadipic acid
    • 3-{[(tert-butoxy)carbonyl]amino}hexanedioic acid
    • 1185301-26-1
    • 3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanedioic acid
    • Boc-3-aminoadipic Acid
    • MDL: MFCD02682491
    • Inchi: 1S/C11H19NO6/c1-11(2,3)18-10(17)12-7(6-9(15)16)4-5-8(13)14/h7H,4-6H2,1-3H3,(H,12,17)(H,13,14)(H,15,16)
    • InChI Key: BWZYMMYMEYGJOL-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC(=O)O)CCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 261.12123733g/mol
  • Monoisotopic Mass: 261.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 113Ų

Boc-3-aminoadipic Acid Security Information

  • HazardClass:IRRITANT

Boc-3-aminoadipic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B025935-50mg
Boc-3-aminoadipic Acid
1185301-26-1
50mg
$ 225.00 2022-06-07
TRC
B025935-100mg
Boc-3-aminoadipic Acid
1185301-26-1
100mg
$ 370.00 2022-06-07
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